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Compound of Interest

Compound Name: 3-Methylcyclopentane-1,2-dione

Cat. No.: B147288

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3-
Methylcyclopentane-1,2-dione (CAS No. 765-70-8). The following sections detail the physical
and chemical properties, hazard identification, handling and storage procedures, emergency
measures, and toxicological data to ensure its safe use in a laboratory setting.

Section 1: Physical and Chemical Properties

3-Methylcyclopentane-1,2-dione is a solid organic compound with a characteristic sweet,
caramel-like odor.[1] It is also known by several synonyms, including 2-Hydroxy-3-methyl-2-
cyclopenten-1-one and Maple lactone.[2][3] A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula CeHsO2 [21[3114]

Molecular Weight 112.13 g/mol [3][4]
White to off-white or beige

Appearance ] [1112][5]
solid/powder

Melting Point 104 - 110 °C (219.2 - 230 °F) [1112][31[4]

Boiling Point 170.05 °C (rough estimate) [1][4]

_ 100 °C (212 °F) / Not
Flash Point [11[3][4]

applicable

Water Solubility

Soluble

[1]1416]

Solubility in other solvents

Soluble in Methanol

[1]

Vapor Pressure

0.978 mmHg at 25°C

[4]

Density

1.0795 g/cm3 (rough estimate)

[1]14]

Section 2: Hazard Identification and GHS

Classification

According to available safety data sheets, 3-Methylcyclopentane-1,2-dione is not classified
as a hazardous substance under OSHA 29 CFR 1910.1200 and CLP regulations.[7][8]
However, some sources indicate it may be irritating to the eyes, respiratory system, and skin.[4]

GHS Hazard Statements:

» Not classified as hazardous.[8][9] Some suppliers suggest it may cause eye, skin, and

respiratory irritation.[4]

Precautionary Statements:

e Prevention: Observe good industrial hygiene practices.[8] Do not breathe dust.[4] Avoid

contact with skin and eyes.[4] Wear protective gloves and clothing.[4]
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» Response: Wash hands after handling.[8] If skin or eye contact occurs, rinse with water.[8] If
inhaled, move to fresh air.[8]

o Storage: Store away from incompatible materials.[8]

e Disposal: Dispose of waste and residues in accordance with local authority requirements.[8]

Section 3: Experimental Protocols and Handling
Procedures

Adherence to proper handling procedures is crucial to minimize exposure and ensure a safe
working environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 3-Methylcyclopentane-1,2-dione to
determine the appropriate level of PPE. The following diagram illustrates the hierarchy of
controls for safe handling.
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Hierarchy of Controls for 3-Methylcyclopentane-1,2-dione

Elimination

(Not Feasible)

Substitution
(If Possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Chemical Spill Response Workflow for 3-Methylcyclopentane-1,2-dione

Evacuate Immediate Area
& Alert Others

'

Assess the Spill
(Size & Hazard)

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Sweep solid material)

Dispose of Waste
(Follow regulations)

Decontaminate Area
& Equipment

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methylcyclopentane-1,2-dione: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147288#3-methylcyclopentane-1-2-dione-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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